Cas no 1824507-15-4 (Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate)

• Product Name: Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate
• CAS No: 1824507-15-4
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 5920159
• PubChem ID: 85291192
• Update Time: 2025-06-09

Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1824507-15-4
• EN300-7043180
• ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate
• Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate

• Inchi： 1S/C11H21NO5/c1-6-16-8(13)11(5,15)7-12-9(14)17-10(2,3)4/h15H,6-7H2,1-5H3,(H,12,14)
• InChI Key： XEEINCQNTLRZAH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)OCC)(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.9Ų

Additional information on Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate

Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate (CAS No. 1824507-15-4): A Comprehensive Overview

Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate, identified by its CAS number 1824507-15-4, is a significant compound in the field of pharmaceutical chemistry. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug synthesis and biochemical research. The presence of protective groups such as the tert-butoxy carbonyl moiety suggests its utility in peptide and protein synthesis, where it serves as a temporary protecting group for amino groups.

The molecular structure of Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate consists of a hydroxyl group, a methyl group, and an ester functional group, making it a versatile intermediate in organic synthesis. The compound's bifunctional nature allows it to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are pivotal in the development of novel pharmaceuticals.

In recent years, there has been a surge in research focusing on the development of new synthetic methodologies for complex molecules. Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate has been explored as a key intermediate in the synthesis of peptide mimetics and protease inhibitors. These inhibitors are particularly important in the treatment of chronic diseases such as cancer and inflammation-related disorders. The compound's ability to undergo selective modifications makes it an attractive candidate for further chemical manipulation.

One of the most compelling aspects of Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate is its role in solid-phase peptide synthesis (SPPS). In SPPS, protecting groups play a crucial role in ensuring the correct sequence and stability of peptides during synthesis. The tert-butoxy carbonyl group provides stability to the amino group while allowing for selective deprotection at the appropriate stage of synthesis. This makes Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate an indispensable tool in the peptide chemist's arsenal.

The compound has also been investigated for its potential applications in drug discovery and development. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, derivatives of Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate have been explored as inhibitors of matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological processes, including tumor invasion and metastasis.

The use of Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate extends beyond academic research into industrial applications. Pharmaceutical companies have utilized this compound in the development of proprietary drugs targeting neurological disorders. The compound's structural flexibility allows chemists to modify its core framework to produce analogs with improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

In conclusion, Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate (CAS No. 1824507-15-4) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its role as a protecting group in peptide synthesis and its utility as an intermediate in drug development underscore its importance in modern chemical research. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-2-methylpropanoate will undoubtedly play a crucial role in advancing therapeutic strategies across various medical fields.